Cas no 2640966-13-6 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide
• CAS No: 2640966-13-6
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 5341510
• PubChem ID: 155800931
• Update Time: 2025-06-08

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6520-0216
• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide
• 2640966-13-6
• AKOS040700557
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-2-oxo-1-imidazolidinecarboxamide

• Inchi： 1S/C14H15N3O2S2/c18-13(17-8-7-16-14(17)19)15-6-5-10-3-4-12(21-10)11-2-1-9-20-11/h1-4,9H,5-8H2,(H,15,18)(H,16,19)
• InChI Key： JYNQVLNYHPCQFZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCCC2SC(C3SC=CC=3)=CC=2)=O)CCN1

Computed Properties

• Exact Mass: 321.06056908g/mol
• Monoisotopic Mass: 321.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.15±0.20(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide

Introduction to N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2640966-13-6)

N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2640966-13-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework, combines the properties of bithiophene and imidazolidine moieties, making it a promising candidate for various applications.

The bithiophene moiety is a key structural feature that imparts electron-deficient characteristics to the molecule, while the imidazolidine ring introduces a nitrogen-rich environment conducive to hydrogen bonding and coordination interactions. This dual functionality makes N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide an intriguing candidate for drug design and material development.

In recent years, there has been a surge in research focused on the development of novel organic materials with applications in organic electronics, photovoltaics, and pharmaceuticals. The structural motifs present in N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide, particularly the bithiophene segment, are well-documented for their ability to enhance charge transport properties. This has led to its exploration as a potential component in organic semiconductors and light-emitting diodes (OLEDs).

The imidazolidine component of this compound offers additional versatility, allowing for further functionalization and derivatization. This flexibility is crucial in pharmaceutical applications, where precise molecular modifications can significantly alter biological activity. The presence of both nitrogen and oxygen heterocycles also enhances the compound's solubility and bioavailability, making it a suitable candidate for drug delivery systems.

Recent studies have highlighted the potential of N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide in the development of targeted therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and π-stacking interactions has been leveraged in the design of small-molecule inhibitors. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer pathways, demonstrating its promise as a lead compound in oncology research.

The synthesis of N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of the bithiophene moiety requires precise control over reaction conditions to ensure high yield and purity. Additionally, the formation of the imidazolidine ring necessitates careful selection of reagents and catalysts to achieve optimal reaction outcomes.

In terms of applications beyond pharmaceuticals, this compound has shown promise in the field of materials science. The electron-deficient nature of the bithiophene segment makes it an excellent candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Furthermore, its ability to form stable π-stacking interactions with other organic molecules suggests potential uses in supramolecular chemistry and self-assembled structures.

The versatility of N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide also extends to its role as a building block for more complex molecules. Researchers have utilized this compound as a precursor in the synthesis of larger polycyclic aromatic hydrocarbons (PAHs) and other high-value materials. This underscores its importance not only as an end product but also as an intermediate in synthetic chemistry.

The growing body of research on N-(2-{[2,2'-bithiophene-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide highlights its significance in both academic and industrial settings. As our understanding of its properties continues to evolve, new applications and innovations are likely to emerge. Whether used in drug discovery or advanced materials development, this compound represents a valuable asset in modern chemical research.